2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(1-hydroxybutan-2-yl)acetamide

• IUPAC Name: 2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(1-hydroxybutan-2-yl)acetamide
• InChI: InChI=1S/C10H15N3O4/c1-2-6(5-14)11-8(15)3-7-4-9(16)13-10(17)12-7/h4,6,14H,2-3,5H2,1H3,(H,11,15)(H2,12,13,16,17)
• InChI Key: BAHRGVLBVMYCBY-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC(=O)CC1=CC(=O)NC(=O)N1
• Molecular Formula: C10H15N3O4
• Molecular Weight: 241.24 g/mol
• CAS No.: 868228-75-5

Description

2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(1-hydroxybutan-2-yl)acetamide is a useful research compound. Its molecular formula is C10H15N3O4 and its molecular weight is 241.247. The purity is usually 95%.
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Scientific Research Applications

1. Supramolecular Architectures

Research has shown the ability of related compounds to form 1D and 3D supramolecular architectures through hydrogen bonding. These structures are notable in the salts of meso-5,7,7,12,12,14-hexamethyl-1,4,8,11-tetraazacyclotetradecane with related compounds, demonstrating the potential for developing new materials with unique properties (Fonari et al., 2005).

2. Synthetic Chemistry and Coordination Complexes

Another study highlighted the synthesis of polymeric coordination complexes of potassium ferrocenyl-(hexahydro)pyrimidoxides through a three-component reaction involving related pyrimidine compounds. This indicates their usefulness in creating novel coordination compounds with potential applications in catalysis and materials science (Klimova et al., 2013).

3. Antimicrobial Applications

Compounds derived from related pyrimidine structures have been synthesized and evaluated for their antimicrobial properties. This research has produced a series of compounds with significant antibacterial and antifungal activities, suggesting their potential as templates for the development of new antimicrobial agents (Hossan et al., 2012).

4. Analgesic and Antipyretic Agents

A green chemistry approach has been employed to synthesize analogues of paracetamol, demonstrating potential as analgesic and antipyretic agents. These derivatives, involving related pyrimidine structures, highlight the role of sustainable methodologies in developing new pharmaceuticals (Reddy et al., 2014).

5. Herbicidal Screening